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Compound of Interest

Compound Name: Ptpn2-IN-1

Cat. No.: B15573900 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of potent compounds like Ptpn2-IN-1 is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

laboratory safety and procedural accuracy.

Disclaimer: A specific Safety Data Sheet (SDS) for Ptpn2-IN-1 (CAS: 3033936-66-9) is not

publicly available. The following recommendations are based on general best practices for

handling potent, powdered research compounds and should be supplemented by a thorough

internal risk assessment.

I. Compound Identification and Properties
Ptpn2-IN-1 is an inhibitor of Protein Tyrosine Phosphatase Non-Receptor Type 2 (PTPN2).[1]

While detailed toxicological data is unavailable, its potency as a PTPN2 inhibitor suggests that

it should be handled as a potent compound with the potential for biological activity at low

concentrations.
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Property Value Source

CAS Number 3033936-66-9 [1]

Molecular Formula C₁₆H₁₆FN₃O₅S₂ [1]

Molecular Weight 413.44 g/mol [1]

Physical State Solid powder Inferred

Storage

Refer to the Certificate of

Analysis for specific storage

conditions.

[1]

II. Personal Protective Equipment (PPE)
A risk-based approach is crucial for selecting the appropriate level of PPE. The following table

outlines recommended PPE for various laboratory activities involving potent compounds like

Ptpn2-IN-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://file.medchemexpress.com/batch_PDF/HY-163596/PTPN2-IN-1-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-163596/PTPN2-IN-1-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-163596/PTPN2-IN-1-DataSheet-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-163596/PTPN2-IN-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15573900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

a supplied-air respirator.-

Disposable, solid-front lab coat

with tight-fitting cuffs.- Double-

gloving (e.g., nitrile).-

Disposable sleeves.

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.[2]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure.- Lab

coat.- Safety glasses with side

shields or chemical splash

goggles.- Single pair of

chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.

Engineering controls like a

fume hood are the primary

means of protection.[2]

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-

Appropriate gloves for the

solvent and compound.

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.[2]

General Laboratory Operations
- Lab coat.- Safety glasses.-

Gloves.

Standard laboratory practice to

protect against incidental

contact.[2]

III. Operational Workflow for Safe Handling
A systematic approach to handling Ptpn2-IN-1 is essential to ensure safety from receipt to

disposal.
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Caption: A logical workflow for the safe handling of Ptpn2-IN-1 from receipt to disposal.
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IV. Disposal Plan
Proper disposal of Ptpn2-IN-1 and contaminated materials is critical to prevent environmental

contamination and accidental exposure. All waste should be treated as hazardous.

Waste Type Disposal Procedure Rationale

Unused Compound

- Collect in a clearly labeled,

sealed, and puncture-resistant

container.- Label as

"Hazardous Waste" with the

compound name.- Dispose of

through your institution's

hazardous waste program.

Prevents accidental use and

ensures proper handling by

waste management

professionals.

Contaminated Labware (e.g.,

vials, pipette tips)

- Collect in a designated,

puncture-resistant, and sealed

container.- Label as

"Hazardous Waste" with the

name of the compound.

Minimizes handling of

contaminated items.[2]

Contaminated PPE (e.g.,

gloves, lab coat)

- Doff PPE carefully to avoid

self-contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

Assumes all disposable items

that have come into contact

with the compound are

contaminated.[2]

Aqueous Waste

- Collect in a sealed, labeled

container.- Do not dispose of

down the drain.

Prevents contamination of

waterways.

V. PTPN2 Signaling Pathway
PTPN2 is a key negative regulator of inflammatory signaling pathways. Its inhibition is a

therapeutic strategy in immuno-oncology to enhance anti-tumor immunity. PTPN2 is known to

dephosphorylate and inactivate key signaling molecules such as Janus kinases (JAKs) and

Signal Transducers and Activators of Transcription (STATs), which are crucial for cytokine

signaling, particularly the interferon-gamma (IFNγ) pathway.[3][4][5][6] Loss or inhibition of
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PTPN2 leads to increased IFNγ signaling, which can enhance antigen presentation on tumor

cells and promote anti-tumor immune responses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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